Cas no 330677-00-4 (N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-4-bis(2-methoxyethyl)sulfamoylbenzamide)

• Product Name: N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-4-bis(2-methoxyethyl)sulfamoylbenzamide
• CAS No: 330677-00-4
• MF: C₂₉H₂₉N₃O₆S₂
• MW: 579.687064886093
• CID: 6589467
• PubChem ID: 3404296
• Update Time: 2025-06-15

N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-4-bis(2-methoxyethyl)sulfamoylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-4-bis(2-methoxyethyl)sulfamoylbenzamide
• N-(5-benzoyl-4-phenylthiazol-2-yl)-4-(N,N-bis(2-methoxyethyl)sulfamoyl)benzamide
• Benzamide, N-(5-benzoyl-4-phenyl-2-thiazolyl)-4-[[bis(2-methoxyethyl)amino]sulfonyl]-
• SR-01000421082-1
• HMS2535F16
• SR-01000421082
• MLS000697245
• CHEMBL1371273
• AKOS024574576
• SMR000237633
• N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-4-[bis(2-methoxyethyl)sulfamoyl]benzamide
• 330677-00-4
• F0147-0208

• Inchi： 1S/C29H29N3O6S2/c1-37-19-17-32(18-20-38-2)40(35,36)24-15-13-23(14-16-24)28(34)31-29-30-25(21-9-5-3-6-10-21)27(39-29)26(33)22-11-7-4-8-12-22/h3-16H,17-20H2,1-2H3,(H,30,31,34)
• InChI Key： SDJMAZISYMTRMM-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=CC=CC=C2)=C(C(=O)C2=CC=CC=C2)S1)(=O)C1=CC=C(S(N(CCOC)CCOC)(=O)=O)C=C1

Computed Properties

• Exact Mass: 579.14977800g/mol
• Monoisotopic Mass: 579.14977800g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 40
• Rotatable Bond Count: 13
• Complexity: 901
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 152Ų

Experimental Properties

• Density: 1.321±0.06 g/cm3(Predicted)
• pka: 6.11±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-4-bis(2-methoxyethyl)sulfamoylbenzamide

Professional Introduction to N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-4-bis(2-methoxyethyl)sulfamoylbenzamide (CAS No. 330677-00-4)

N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-4-bis(2-methoxyethyl)sulfamoylbenzamide, identified by its CAS number CAS No. 330677-00-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules characterized by the presence of a benzamide core functional group, which is widely recognized for its potential biological activity. The structural features of this molecule, particularly the incorporation of a 1,3-thiazole ring and sulfamoyl substituents, contribute to its unique chemical properties and make it a subject of intense research interest.

The benzamide moiety is a well-documented pharmacophore in medicinal chemistry, often found in drugs that exhibit analgesic, anti-inflammatory, and antimicrobial properties. The presence of the 5-benzoyl group in the structure enhances the electron-withdrawing nature of the benzamide moiety, which can influence the compound's reactivity and interaction with biological targets. Additionally, the 4-phenyl substituent introduces steric and electronic effects that further modulate the molecule's biological profile.

The sulfamoyl group (sulfamoylbenzamide) is another critical feature of this compound. Sulfonamides are known for their broad spectrum of biological activities, including antibacterial, antiviral, and anti-inflammatory effects. The sulfamoyl group in this molecule is further functionalized with two (2-methoxyethyl) groups, which are alkyl ether chains that can influence solubility and metabolic stability. These modifications make the compound an intriguing candidate for further exploration in drug discovery.

In recent years, there has been growing interest in developing novel therapeutic agents based on heterocyclic compounds, particularly those incorporating thiazole scaffolds. Thiazole derivatives have shown promise in various pharmacological applications due to their ability to interact with multiple biological targets. The 1,3-thiazole ring in N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-4-bis(2-methoxyethyl)sulfamoylbenzamide contributes to its potential as a bioactive molecule by providing a rigid framework that can facilitate binding to protein targets.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the benzoyl group at the 5-position of the thiazole ring and the subsequent attachment of the sulfamoylbenzamide moiety are critical steps that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are often employed to achieve these transformations efficiently.

The pharmacological evaluation of N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-4-bis(2-methoxyethyl)sulfamoylbenzamide has revealed several interesting properties. In vitro studies have demonstrated its potential as an inhibitor of various enzymes and receptors involved in inflammatory pathways. Additionally, preliminary animal models suggest that this compound may exhibit therapeutic effects comparable to existing drugs used for similar indications.

The solubility profile of this molecule is another important consideration in its development as a potential drug candidate. The presence of polar functional groups such as the sulfamoyl group enhances water solubility, which is crucial for oral bioavailability and formulation development. However, achieving an optimal balance between solubility and stability remains a key challenge in pharmaceutical design.

The metabolic stability of N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-4-bis(2-methoxyethyl)sulfamoylbenzamide is also a critical factor that needs to be evaluated. The methoxyethyl groups can influence metabolic pathways by affecting liver enzyme interactions. Understanding these interactions is essential for predicting drug efficacy and minimizing potential side effects.

In conclusion, N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-4-bis(2-methoxyethyl)sulfamoylbenzamide